Cas no 1324207-73-9 (1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide)

$1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide structure$

1324207-73-9 structure

Product Name:1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide

CAS No:1324207-73-9

Molecular Formula:C₂₀H₁₅N₃O₄

Molecular Weight:361.357g/mol

CID:6397466

PubChem ID:49750663

1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide Properties

Names and Identifiers

- 1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide
- 1-methyl-2-oxo-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)pyridine-3-carboxamide
- AKOS024531503
- 1-methyl-2-oxo-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1,2-dihydropyridine-3-carboxamide
- 1324207-73-9
- F6089-3759
- VU0531564-1
- 1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide
- InChIKey： FOHVSAIFBXVOLL-UHFFFAOYSA-N
- Inchi： 1S/C20H14N3O4/c1-23-8-4-6-14(20(23)26)19(25)22-13-9-15-18(16(24)10-13)27-17-7-3-2-5-12(17)11-21-15/h2-11H,1H3,(H,22,25)
- SMILES： C1(=O)N(C)C=CC=C1C(NC1=CC(=O)C2=C(=C1)N=CC1=CC=CC=C1O2)=O

Computed Properties

Exact Mass: 361.106
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 361.106
Heavy Atom Count: 27
Complexity: 701
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 87.7A^2

1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F6089-3759-2μmol	1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide	1324207-73-9		2μmol	$57.0	2023-09-09

1-methyl-2-oxo-N-{10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-1,2-dihydropyridine-3-carboxamide Related Literature

1. The generation of “unNatural” products: Synthetic biology meets synthetic chemistry

Rebecca J. M. Goss,Sreejith Shankar,Antoine Abou Fayad Nat. Prod. Rep., 2012,29, 870-889
2. Contents list

Org. Chem. Front., 2018,5, 2137-2142
3. A narrow-bandgap non-fullerene acceptor constructed with an S,N-heteroacene up to a dodecamer in size†

Jiaxin Guo,Xinyuan Jia,Xiangjian Cao,Tengfei He,Huazhe Liang,Wendi Shi,Zheng Xu,Ruohan Wang,Yaxiao Guo,Zhaoyang Yao,Xiangjian Wan,Guankui Long,Chenxi Li,Yongsheng Chen J. Mater. Chem. C, 2023,11, 12900-12905
4. Introducing a protective interlayer of TiO2 in Cu2O–CuO heterojunction thin film as a highly stable visible light photocathode†

Peng Wang,Xiaoming Wen,Rose Amal,Yun Hau Ng RSC Adv., 2015,5, 5231-5236
5. Activation analysis for titanium and niobium with fast neutrons

Analyst, 1966,91, 638-646
6. Facile synthesis of a Cu-based MOF confined in macroporous carbon hybrid material with enhanced electrocatalytic ability†

Yufan Zhang,Xiangjie Bo,Charles Luhana,Huan Wang,Mian Li,Liping Guo Chem. Commun., 2013,49, 6885-6887
7. Microstructure and corrosion behavior of Al95−xNixY5 (x = 7,10) glassy ribbons

Y. Feng,H. Z. Liu,H. Zhang,Z. C. Yan,Y. W. Bai RSC Adv., 2022,12, 7199-7209
8. Pumpless, selective docking of yeast cells inside a microfluidic channel induced by receding meniscus†

Min Cheol Park,Jae Young Hur,Keon Woo Kwon,Sang-Hyun Park,Kahp Y. Suh Lab Chip, 2006,6, 988-994
9. Inside back cover

J. Mater. Chem., 2011,21, 7827-7827
10. Correction: Ligand design for Rh(iii)-catalyzed C–H activation: an unsymmetrical cyclopentadienyl group enables a regioselective synthesis of dihydroisoquinolones

Todd K. Hyster,Derek M. Dalton Chem. Sci., 2018,9, 8024-8024

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